2,6-Dichloropyridine N-oxide
Overview
Description
2,6-Dichloropyridine N-oxide is a white solid . It is one of the six isomers of dichlorpyridine . It is commonly used in the field of organic chemistry .
Synthesis Analysis
The synthesis of 2,6-Dichloropyridine N-oxide starts with the oxidation of 2,6-dichloropyridine, which gives a pyridine N-oxide derivative. This derivative is then subjected to nitration followed by reduction . Another synthetic route involves heating 2-Chloropyridine in an acetic acid medium with 30% hydrogen peroxide to produce 2-Chloropyridine-N-oxide .Molecular Structure Analysis
The molecular formula of 2,6-Dichloropyridine N-oxide is C5H3Cl2NO . It is an organoheterocyclic compound that belongs to the class of pyridines and derivatives .Chemical Reactions Analysis
Pyridine N-oxides, such as 2,6-Dichloropyridine N-oxide, are involved in a number of synthetic transformations of great interest for industry and academia . They can change the reaction rate without modification of the energy factors of the reaction .Physical And Chemical Properties Analysis
2,6-Dichloropyridine N-oxide appears as a white crystalline powder . It has a melting point between 136.0-143.0°C . The molecular weight of the compound is 163.99 .Scientific Research Applications
Synthesis of 4-amino-2,6-dichloropyridine and its derivatives
- Summary of Application: 2,6-Dichloropyridine N-oxide is used as a starting material for the synthesis of 4-amino-2,6-dichloropyridine, an important intermediate in the production of energetic materials .
- Methods of Application: The process involves the oxidation of 2,6-dichloropyridine to produce a pyridine N-oxide derivative. This derivative is then subjected to nitration followed by reduction. Subsequent nitration of the product and nucleophilic displacement reaction are carried out to afford fully substituted energetic pyridine derivatives .
- Results or Outcomes: The synthetic reactions proceeded under mild conditions, yielding a yellow solid compound .
Synthesis of Antibiotics
- Summary of Application: 2,6-Dichloropyridine N-oxide serves as a precursor to the antibiotic enoxacin .
- Methods of Application: The synthesis of enoxacin involves the reaction of 2,6-dichloropyridine N-oxide with other organic compounds under specific conditions .
- Results or Outcomes: The result is the production of enoxacin, a broad-spectrum antibiotic used in the treatment of urinary tract infections and gonorrhea .
Intermediate in Organic Synthesis
- Summary of Application: 2,6-Dichloropyridine N-oxide is used as an intermediate in various organic synthesis processes .
- Methods of Application: The specific methods of application can vary greatly depending on the target compound. Generally, it involves the reaction of 2,6-Dichloropyridine N-oxide with other reagents under controlled conditions .
- Results or Outcomes: The outcomes can vary greatly depending on the specific synthesis process. In general, it allows for the production of a wide range of organic compounds .
Synthesis of 2,6-Dichloropyridine
- Summary of Application: 2,6-Dichloropyridine N-oxide is used as a starting material for the synthesis of 2,6-dichloropyridine .
- Methods of Application: The process involves the reduction of 2,6-dichloropyridine N-oxide to produce 2,6-dichloropyridine .
- Results or Outcomes: The synthetic reactions proceeded under mild conditions, yielding a yellow solid compound .
Intermediate in Chemical Reactions
- Summary of Application: 2,6-Dichloropyridine N-oxide is used as an intermediate in various chemical reactions .
- Methods of Application: The specific methods of application can vary greatly depending on the target compound. Generally, it involves the reaction of 2,6-Dichloropyridine N-oxide with other reagents under controlled conditions .
- Results or Outcomes: The outcomes can vary greatly depending on the specific synthesis process. In general, it allows for the production of a wide range of organic compounds .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2,6-dichloro-1-oxidopyridin-1-ium | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3Cl2NO/c6-4-2-1-3-5(7)8(4)9/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RFOMGVDPYLWLOC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=[N+](C(=C1)Cl)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3Cl2NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50355830 | |
Record name | 2,6-Dichloropyridine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50355830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
163.99 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,6-Dichloropyridine N-oxide | |
CAS RN |
2587-00-0 | |
Record name | 2587-00-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=136569 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,6-Dichloropyridine N-oxide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50355830 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,6-Dichloropyridine N-Oxide | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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